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Compound of Interest

6-Cyano-2-naphthyl
Compound Name:
triffuoromethanesulfonate

Cat. No.: B134008

Introduction: The Strategic Importance of a Versatile
Building Block

In the landscape of advanced materials synthesis, precision and versatility are paramount. 6-
Cyano-2-naphthyl trifluoromethanesulfonate, commonly referred to as 6-cyano-2-naphthyl
triflate, emerges as a critical building block, particularly for creating complex molecular
architectures used in organic electronics and functional polymers. Its structure features a rigid
naphthalene core, an electron-withdrawing cyano (-CN) group, and a trifluoromethanesulfonate
(-OTf) group.

The cyano group modulates the electronic properties of the naphthalene system, while the
triflate group serves as one of the most effective leaving groups in modern organic chemistry.
This combination makes 6-cyano-2-naphthyl triflate an exceptionally reactive and versatile
electrophile for a wide array of palladium-, nickel-, and copper-catalyzed cross-coupling
reactions. It is synthesized from its precursor, 6-cyano-2-naphthol, a compound known for its
applications in doping conductive polymers and as an intermediate for liquid crystals.[1][2][3]
The conversion to the triflate unlocks a much broader scope of synthetic possibilities, enabling
the construction of carbon-carbon and carbon-heteroatom bonds with high efficiency.
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This guide provides a comprehensive overview of the synthesis and application of 6-cyano-2-

naphthyl trifluoromethanesulfonate, with detailed protocols designed for researchers in

materials science and drug development.

Physicochemical Properties & Safety Data

A clear understanding of the compound's properties and handling requirements is essential for

safe and effective experimentation.

Property Value Reference
6-cyanonaphthalen-2-yl

IUPAC Name ( _ Y g ") [4]
trifluoromethanesulfonate

CAS Number 145369-29-5 [4][5]

Molecular Formula C12H6F3NOsS [4]

Molecular Weight 301.24 g/mol [4]
Typically a white to off-white or

Appearance ) [2][6]
brown solid
6-Cyano-2-naphthol (CAS:

Precursor [7]

52927-22-7)

Safety & Handling: While a specific safety data sheet (SDS) for 6-cyano-2-naphthyl

trifluoromethanesulfonate is not widely available, its reactivity profile suggests the following

precautions based on analogous triflates and its precursor.

o Hazard Class: Likely causes skin irritation, serious eye damage, and may cause respiratory

irritation.[8][9] Triflates can be corrosive.[10]

o Personal Protective Equipment (PPE): Wear impervious gloves, safety goggles with side-

shields, and a lab coat.[7][10] All manipulations should be performed in a certified chemical

fume hood to avoid inhalation of dust or vapors.[8][11]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. It is

advisable to store under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis
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of the sensitive triflate group.[9][10]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[11]

Core Application: A Gateway to Advanced Materials
via Cross-Coupling

The primary utility of 6-cyano-2-naphthyl triflate in materials science is its role as a superior
substrate in metal-catalyzed cross-coupling reactions. The triflate group's exceptional ability to
leave allows the reaction to proceed under milder conditions and with higher yields compared
to analogous aryl halides (chlorides, bromides). This enables the facile synthesis of extended
Tt-conjugated systems, which are the cornerstone of many organic electronic materials.[12]

The general workflow involves the activation of the triflate by a metal catalyst (typically
palladium) and subsequent coupling with a nucleophilic partner.
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General Cross-Coupling Workflow

6-Cyano-2-naphthyl
Trifluoromethanesulfonate

Reaction
(e.g., Suzuki, Buchwald-Hartwig,
Pd or Ni Catalyst Heck, Sonogashira)
+ Ligand + Base

/

Functional Material

(e.g., m-Conjugated System,
Functional Polymer Monomer)

Coupling Partner
(e.g., Boronic Acid, Amine,
Alkyne, Stannane)
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Synthesis Workflow

1. Dissolve 6-Cyano-2-naphthol
and Pyridine in Anhydrous DCM
under Argon

2. Cool Mixture to 0°C

3. Add Triflic Anhydride
Dropwise

Suzuki-Miyaura Catalytic Cycle

4. Stir at 0°C, then Warm
to Room Temperature

Pd(0)L2
(Active Catalyst)

ncomplete

5. Monitor by TLC

Oxidative Addition
Ar-Pd(I)(OTf)L2
Reaction Complete

Ar'-B(OH)z In
Base

6. Aqueous Workup
(NaHCOs3, Brine)

Ar-Ar' Out

Transmetalation
Ar-Pd(I)(Ar')L2

7. Dry, Concentrate &
Purify via Chromatography

Pure Product

Click to download full resolution via product page

Reductive Elimination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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